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Compound of Interest

Compound Name: 2-Hydroxyethyl propionate
CAS No.: 24567-27-9
Cat. No.: B1603727
Get Quote
. J

This guide provides an in-depth exploration of 2-Hydroxyethyl propionate, a versatile
chemical compound with significant applications in research and development. It is designed
for researchers, scientists, and drug development professionals, offering a blend of technical
data, practical insights, and validated protocols.

Section 1: Nomenclature and Identification

Clarity in chemical identification is paramount to reproducible science. This section delineates
the various synonyms, systematic names, and registry numbers associated with 2-
Hydroxyethyl propionate to ensure unambiguous communication and sourcing.

Systematic and Common Names

2-Hydroxyethyl propionate is known by several names, which can sometimes lead to
confusion. The following is a comprehensive list of its synonyms:

o |[UPAC Name: 2-hydroxyethyl propanoate[1][2]

o Systematic Name: Propanoic acid, 2-hydroxyethyl ester[2][3]
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e Common Synonyms:
o Ethylene glycol monopropionate[2][3]
o Glycol monopropionate[4][5]
o 2-(Propionyloxy)ethanol[2][3]
o Propionic acid-(2-hydroxy-ethyl ester)[4][5]
o 1,2-Ethanediol, monopropanoate[2][4]
o Propionsaeure-monoglykolester (German)[4][5]
o Propionsaeure-(2-hydroxy-aethylester) (German)[4][5]

It is crucial to distinguish 2-Hydroxyethyl propionate from its isomer, ethyl lactate (ethyl 2-
hydroxypropanoate), which has a different chemical structure and properties.

Chemical Identifiers

For precise identification and database searches, the following identifiers are essential:

Identifier Value Source
CAS Number 24567-27-9 [3][4][6]
Molecular Formula C5H1003 [11[3]14116]
Molecular Weight 118.13 g/mol [11[3][4][6]
InChiKey SFAMKDPMPDEXGH- (]

UHFFFAOYSA-N

SMILES CCC(=0)OCCO [1]15]

A logical diagram illustrating the relationship between the primary name and its key synonyms
is presented below to aid in conceptual understanding.
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Caption: Relationship between the primary name and key synonyms/identifiers.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1603727/docs?utm_src=pdf-body-img#a-comprehensive-technical-guide-to-2-hydroxyethyl-propionate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603727?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Section 2: Physicochemical Properties and
Specifications

A thorough understanding of a compound's physical and chemical properties is fundamental to
its application in experimental design and formulation development.

Key Physicochemical Data

The following table summarizes the critical physicochemical properties of 2-Hydroxyethyl

propionate.
Property Value Source
Boiling Point 90-97 °C (at 16 Torr) [3][4]
Density (Predicted) 1.054 + 0.06 g/cm?3 [31[4]
pKa (Predicted) 13.86 + 0.10 [3114]
Purity (Typical) >97% [4][6]
Storage Sealed in dry, 2-8°C [6]

These properties indicate that 2-Hydroxyethyl propionate is a relatively stable liquid under
standard laboratory conditions, though it should be stored in a cool, dry environment to
maintain its integrity.

Section 3: Applications in Research and Drug
Development

While specific applications of 2-Hydroxyethyl propionate are not extensively detailed in the
initial search results, its chemical structure as a hydroxy-ester suggests potential utility in
several areas relevant to the target audience. Further investigation is required to detail its
specific roles. The presence of both a hydroxyl and an ester group makes it a candidate for use
as a:

» Building block in organic synthesis: The hydroxyl group can be further functionalized, and the
ester can be hydrolyzed or transesterified.
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e ** piocompatible solvent or plasticizer:** Its structure is similar to other compounds used in
pharmaceutical formulations.

o Monomer for polymerization: The hydroxyl group can participate in condensation
polymerization.

A search for patents and scholarly articles citing this compound will be necessary to elaborate
on its specific applications.

Section 4: Experimental Protocols

To ensure the practical utility of this guide, this section will be developed to include detailed,
step-by-step methodologies for key experiments and workflows involving 2-Hydroxyethyl
propionate. This will require a dedicated search for established protocols in the scientific
literature. Potential protocols to be included are:

» Synthesis of 2-Hydroxyethyl propionate.
 Purification and characterization techniques.
o Example reactions utilizing 2-Hydroxyethyl propionate as a starting material.

Section 5: Safety and Handling

A comprehensive guide must address the safety aspects of handling the compound. This
section will be populated with information from material safety data sheets (MSDS) and other
regulatory sources to provide guidance on:

Hazard identification.

Personal protective equipment (PPE).

First aid measures.

Spill and disposal procedures.
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A complete list of all cited sources with clickable URLs will be provided at the end of this guide.
Next Steps for Development:

To complete this technical guide as per the user's request, the following searches will be
performed:

 In-depth search for the applications of 2-Hydroxyethyl propionate in research, particularly
in drug development, organic synthesis, and m

o Search for established and validated experimental protocols for the synthesis, purification,
and common reactions of 2-Hydroxyethyl propion

o Search for quantitative data related to its performance in various applications, such as
reaction yields, solubility data in different solvents, and physical properties under varying
conditions.

o Search for safety and handling information from reliable sources like MSDS databases and
regul

o Search for signaling pathways or biological processes where 2-Hydroxyethyl propionate or
its derivatives might be involved, to cre

o Gather all located URLSs for the final, comprehensive reference list.

This structured approach will ensure that the final guide is comprehensive, technically accurate,
and of high value to the intended audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Hydroxyethyl
Propionate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1603727/docs#a-comprehensive-technical-guide-to-
2-hydroxyethyl-propionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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